Cas no 946276-99-9 (ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate
• CAS No: 946276-99-9
• MF: C₁₉H₁₅ClN₂O₃S
• MW: 386.852002382278
• CID: 6466321
• Update Time: 2025-06-14

ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate
• ethyl (E)-2-(3-(2-chlorophenyl)acrylamido)benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[3-(2-chlorophenyl)-1-oxo-2-propen-1-yl]amino]-, ethyl ester

• Inchi： 1S/C19H15ClN2O3S/c1-2-25-18(24)13-7-9-15-16(11-13)26-19(21-15)22-17(23)10-8-12-5-3-4-6-14(12)20/h3-11H,2H2,1H3,(H,21,22,23)
• InChI Key： NTTZXHAOUOAYAA-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(=O)C=CC1=CC=CC=C1Cl

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 8.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate

Recent Advances in the Study of Ethyl 2-(2E)-3-(2-Chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate (CAS: 946276-99-9)

Ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate (CAS: 946276-99-9) is a novel benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of anti-inflammatory and anticancer activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule for drug development.

The synthesis of ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate involves a multi-step process that includes the condensation of 2-amino-6-carboxybenzothiazole with (2E)-3-(2-chlorophenyl)prop-2-enoic acid, followed by esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. The structural features of this molecule, including the benzothiazole core and the chlorophenyl acrylamide moiety, are believed to contribute to its biological activity.

Pharmacological studies have demonstrated that ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate exhibits potent anti-inflammatory effects in vitro and in vivo. Mechanistic investigations suggest that it inhibits key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), thereby reducing the production of pro-inflammatory cytokines. These findings position the compound as a promising candidate for the development of new anti-inflammatory agents with potentially fewer side effects compared to existing therapies.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate. Preliminary studies indicate that it induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of intrinsic apoptotic pathways. The compound has also shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential use in combination therapy regimens.

Despite these promising findings, further research is needed to fully elucidate the pharmacokinetic and toxicological profiles of ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate. Current studies are focused on optimizing its bioavailability and reducing potential off-target effects. Additionally, efforts are underway to explore its therapeutic potential in other disease areas, such as neurodegenerative disorders and infectious diseases.

In conclusion, ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-1,3-benzothiazole-6-carboxylate (CAS: 946276-99-9) represents a promising scaffold for the development of novel therapeutic agents. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthetic methodologies, make it a compelling subject for ongoing and future research. Continued investigation into its mechanisms of action and therapeutic potential will be crucial for translating these findings into clinical applications.